Cas no 1335045-63-0 ([4-(Ethoxycarbonyl)thiophen-2-yl]boronic acid)
1335045-63-0 structure
Product Name:[4-(Ethoxycarbonyl)thiophen-2-yl]boronic acid
CAS No:1335045-63-0
MF:C7H9BO4S
MW:200.019961118698
CID:4695345
Update Time:2023-08-15
[4-(Ethoxycarbonyl)thiophen-2-yl]boronic acid Chemical and Physical Properties
Names and Identifiers
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- [4-(Ethoxycarbonyl)thiophen-2-yl]boronic acid
- 5-Boronothiophene-3-carboxylic acid ethyl ester
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- Inchi: 1S/C7H9BO4S/c1-2-12-7(9)5-3-6(8(10)11)13-4-5/h3-4,10-11H,2H2,1H3
- InChI Key: CJLBZZSFIAKIIE-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)OCC)C=C1B(O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 187
- Topological Polar Surface Area: 95
[4-(Ethoxycarbonyl)thiophen-2-yl]boronic acid Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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